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Compound of Interest

Compound Name: 1,4-Dichloropentane

Cat. No.: B1360421 Get Quote

Application Notes and Protocols for 1,4-
Dichloropentane
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed safety and handling procedures for the use of 1,4-
Dichloropentane in a laboratory setting. Adherence to these guidelines is crucial for ensuring

personnel safety and maintaining a safe research environment.

Chemical and Physical Properties
1,4-Dichloropentane is a colorless liquid and a chlorinated hydrocarbon primarily utilized as

an intermediate in organic synthesis.[1] Its volatile nature and classification as a hazardous

substance necessitate careful handling and storage to mitigate risks of irritation to the skin,

eyes, and respiratory tract.[2]

Table 1: Physical and Chemical Properties of 1,4-Dichloropentane
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Property Value Reference

Molecular Formula C₅H₁₀Cl₂ [1][2]

Molecular Weight 141.04 g/mol [3]

Appearance Colorless liquid [1][2]

Boiling Point 162 °C at 760 mmHg [2][4]

Melting Point -75.05 °C (estimate) [2][4]

Flash Point 44.8 °C [2]

Density 1.05 g/cm³ [2][3]

Vapor Pressure 2.89 mmHg at 25 °C [2]

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform and methanol.[1][4]

[1][4]

CAS Number 626-92-6 [1][2]

Safety and Hazard Information
1,4-Dichloropentane is a highly flammable liquid and vapor.[5] It is harmful if swallowed, in

contact with skin, or if inhaled and causes skin and serious eye irritation.[5][6]

Table 2: Hazard Identification and Safety Precautions for 1,4-Dichloropentane
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Hazard
Classification

GHS
Pictograms

Signal Word
Hazard
Statements

Precautionary
Statements

Flammable

Liquids

(Category 2)

🔥 Danger

H225: Highly

flammable liquid

and vapor.[5]

P210: Keep

away from heat,

sparks, open

flames, and hot

surfaces. No

smoking.[5][6]

P233: Keep

container tightly

closed.[5] P240:

Ground/bond

container and

receiving

equipment.[5]

P241: Use

explosion-proof

electrical/ventilati

ng/lighting

equipment.[5]

P242: Use only

non-sparking

tools.[5] P243:

Take

precautionary

measures

against static

discharge.[5]

Skin

Corrosion/Irritatio

n (Category 2)

❕ Warning H315: Causes

skin irritation.

P264: Wash skin

thoroughly after

handling.[5]

P280: Wear

protective

gloves/protective

clothing/eye

protection/face
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protection.[5]

P302 + P352: IF

ON SKIN: Wash

with plenty of

water.[5] P332 +

P313: If skin

irritation occurs:

Get medical

advice/attention.

Serious Eye

Damage/Eye

Irritation

(Category 2A)

❕ Warning

H319: Causes

serious eye

irritation.

P305 + P351 +

P338: IF IN

EYES: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

P337 + P313: If

eye irritation

persists: Get

medical

advice/attention.

Acute Toxicity

(Oral, Dermal,

Inhalation)

❕ Warning H302 + H312 +

H332: Harmful if

swallowed, in

contact with skin

or if inhaled.[5]

P261: Avoid

breathing mist or

vapors.[5] P270:

Do not eat, drink

or smoke when

using this

product.[5] P271:

Use only

outdoors or in a

well-ventilated

area.[5] P301 +

P312: IF

SWALLOWED:
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Call a POISON

CENTER/doctor

if you feel unwell.

[5] P304 + P340:

IF INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[5]

Note: Specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for 1,4-Dichloropentane are not readily available in the searched

literature. Similarly, specific occupational exposure limits (OELs) have not been established by

major regulatory bodies. Therefore, it is imperative to handle this chemical with a high degree

of caution, assuming it to be toxic.

Experimental Protocols
The following is a general protocol for a nucleophilic substitution reaction using 1,4-
Dichloropentane as a starting material. This protocol should be adapted based on the specific

nucleophile and desired product.

Disclaimer: This is an illustrative protocol and must be performed by a qualified chemist in a

well-equipped laboratory. A thorough risk assessment should be conducted before commencing

any new experimental work.

Objective: To synthesize a disubstituted pentane derivative via nucleophilic substitution.

Materials:

1,4-Dichloropentane

Nucleophile (e.g., sodium azide, sodium cyanide, or an amine)

Anhydrous polar aprotic solvent (e.g., Dimethylformamide - DMF, or Acetonitrile)

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)
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Deionized water

Organic extraction solvent (e.g., diethyl ether or ethyl acetate)

Brine solution

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Fume hood

Procedure:

Reaction Setup:

Set up a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser

under a nitrogen or argon atmosphere in a fume hood.

Ensure all glassware is oven-dried to prevent moisture from interfering with the reaction.

Reagent Addition:

Dissolve the chosen nucleophile (2.2 equivalents) in the anhydrous polar aprotic solvent in

the reaction flask.
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Slowly add 1,4-Dichloropentane (1.0 equivalent) to the stirred solution at room

temperature. An exotherm may be observed; use an ice bath to maintain the desired

temperature if necessary.

Reaction:

Heat the reaction mixture to the appropriate temperature (e.g., 50-80 °C) and allow it to

stir for several hours (monitor by TLC or GC-MS for completion).

Work-up:

Cool the reaction mixture to room temperature.

Quench the reaction by slowly adding deionized water.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

(e.g., diethyl ether).

Wash the combined organic layers with deionized water and then with brine.

Dry the organic layer over an anhydrous drying agent.

Purification:

Filter off the drying agent.

Concentrate the filtrate using a rotary evaporator to remove the solvent.

Purify the crude product by a suitable method, such as column chromatography or

distillation under reduced pressure.

Characterization:

Characterize the final product using appropriate analytical techniques (e.g., NMR, IR,

Mass Spectrometry).

Handling and Storage Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1360421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the standard workflow for the safe handling and storage of

1,4-Dichloropentane.

Workflow for Safe Handling of 1,4-Dichloropentane

Preparation

Handling & Use

Storage

Disposal

Conduct Risk Assessment

Verify PPE Availability
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Locate Eyewash/Shower & Spill Kit

Transport in Secondary Containment

Dispense in Fume Hood

Set up Experiment

Collect Waste in Labeled Container

Store in a Cool, Dry, Well-Ventilated Area

Dispose of as Hazardous Waste
(Follow Institutional Guidelines)

Segregate from Incompatible Materials
(Strong Oxidizers, Bases)

Ensure Container is Tightly Sealed & Labeled

When Empty or No Longer Needed
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,4-Dichloropentane.

Emergency Procedures
Spill Response:

Evacuate the immediate area and alert others.

If the spill is large or you are not trained to handle it, contact your institution's emergency

response team.

For small spills, if you are trained and it is safe to do so, wear appropriate PPE (including a

respirator if vapors are present).

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Use non-sparking tools to collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[7]

Fire Fighting:
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Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[9]

Water spray may be used to cool fire-exposed containers.[6][10]

Vapors are heavier than air and may travel to a source of ignition and flash back.[6][11]

Wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

Eye/Face Protection: Chemical safety goggles are required. A face shield should be worn

when there is a splash hazard.[12]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are required.[12]

Clothing: A flame-retardant lab coat and closed-toe shoes are mandatory. For larger

quantities or tasks with a high splash risk, chemical-resistant coveralls or an apron should

be worn.[12]

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a potential for exposure above established limits or in the event of a spill, a NIOSH-

approved respirator with organic vapor cartridges should be used.[10]

Disposal
All waste containing 1,4-Dichloropentane must be disposed of as hazardous waste in

accordance with local, state, and federal regulations. Collect waste in a clearly labeled, sealed,

and compatible container. Do not dispose of it down the drain.

Incompatible Materials
Avoid contact with strong oxidizing agents and strong bases.[13] 1,4-Dichloropentane may

also react with some metals to form dangerous products.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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